Cas no 50528-86-4 (2-Chloro-5-(trifluoromethyl)phenyl isocyanate)
50528-86-4 structure
Product Name:2-Chloro-5-(trifluoromethyl)phenyl isocyanate
CAS No:50528-86-4
MF:C8H3ClF3NO
MW:221.563731431961
MDL:MFCD00037029
CID:89577
PubChem ID:2733263
Update Time:2025-04-18
2-Chloro-5-(trifluoromethyl)phenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-(trifluoromethyl)phenyl isocyanate
- 1-Chloro-2-isocyanato-4-(trifluoromethyl)benzene
- Isocyanic Acid 2-Chloro-5-(trifluoromethyl)phenyl Ester
-
- MDL： MFCD00037029
- Inchi： 1S/C8H3ClF3NO/c9-6-2-1-5(8(10,11)12)3-7(6)13-4-14/h1-3H
- InChI Key： WEPYOPYMWSHRIW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(F)(F)F)=CC=1N=C=O
- BRN： 2112804
Computed Properties
- Exact Mass: 220.98600
- Monoisotopic Mass: 220.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.4A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
Experimental Properties
- Color/Form: liquid
- Density: 1.48 g/mL at 25 °C(lit.)
- Boiling Point: 64°C/5mmHg(lit.)
- Flash Point: 198 °F
- Refractive Index: n20/D 1.489(lit.)
- PSA: 29.43000
- LogP: 3.32610
- Sensitiveness: Moisture Sensitive
- Solubility: Hydrolyzable
2-Chloro-5-(trifluoromethyl)phenyl isocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H227-H301+H331-H315-H319-H334-H335
- Warning Statement： P210-P261-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42-20/22
- Safety Instruction： S23-S26-S45-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：0-10°C
- Risk Phrases：R20/21/22; R36/37/38; R42
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
2-Chloro-5-(trifluoromethyl)phenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Chloro-5-(trifluoromethyl)phenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A445882-250mg |
1-Chloro-2-isocyanato-4-(trifluoromethyl)benzene |
50528-86-4 | 97% | 250mg |
$16.0 | 2025-04-19 | |
| Ambeed | A445882-1g |
1-Chloro-2-isocyanato-4-(trifluoromethyl)benzene |
50528-86-4 | 97% | 1g |
$22.0 | 2025-04-19 | |
| Ambeed | A445882-5g |
1-Chloro-2-isocyanato-4-(trifluoromethyl)benzene |
50528-86-4 | 97% | 5g |
$93.0 | 2025-04-19 | |
| Ambeed | A445882-25g |
1-Chloro-2-isocyanato-4-(trifluoromethyl)benzene |
50528-86-4 | 97% | 25g |
$461.0 | 2025-04-19 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153262-1g |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate |
50528-86-4 | 98% | 1g |
¥179.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153262-5G |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate |
50528-86-4 | 98% | 5g |
¥739.90 | 2023-09-03 | |
| TRC | C598360-50mg |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate |
50528-86-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C598360-100mg |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate |
50528-86-4 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C598360-500mg |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate |
50528-86-4 | 500mg |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | PC2074NE-1g |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate |
50528-86-4 | 98% | 1g |
£16.00 | 2025-02-21 |
2-Chloro-5-(trifluoromethyl)phenyl isocyanate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
50528-86-4 (2-Chloro-5-(trifluoromethyl)phenyl isocyanate) Related Products
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- 823791-63-5(Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-)
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- 16583-76-9(2-Chloro-6-(trifluoromethyl)phenyl Isocyanate)
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